Cas no 14059-92-8 (4-ethyl-2,6-dimethoxyphenol)

4-ethyl-2,6-dimethoxyphenol is a versatile aromatic compound characterized by its distinctive chemical structure. This compound exhibits excellent solubility and stability in various organic solvents, making it suitable for numerous applications in organic synthesis. Its functional groups—ethyldimethyl ether and hydroxyl—lend it unique reactivity, facilitating the synthesis of complex molecules. Its purity and consistent supply ensure reliable performance in research and industrial applications.
4-ethyl-2,6-dimethoxyphenol structure
4-ethyl-2,6-dimethoxyphenol structure
Product Name:4-ethyl-2,6-dimethoxyphenol
CAS No:14059-92-8
MF:C10H14O3
MW:182.216363430023
MDL:MFCD01366571
CID:168469
PubChem ID:61712
Update Time:2025-11-01

4-ethyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-ethyl-2,6-dimethoxy-
    • 4-Ethylsyringol
    • 4-Ethyl-2,6-dimethoxyphenol
    • 2,6-Dimethoxy-4-ethylphenol
    • 4-Aethyl-2,6-dimethoxy-phenol
    • 4-ethyl-2,6-dimethoxy-phenol
    • 4-n-ethylsyringol
    • FEMA No. 3671
    • Phenol,4-ethyl-2,6-dimethoxy
    • UNII-1T2NOI6FZ9
    • 1-Ethyl-3,5-dimethoxy-4-hydroxybenzene
    • 4-Hydroxy-3,5-dimethoxyphenylethane
    • 4-Ethylpyrogallol dimethyl ether
    • 4-Hydroxy-3,5-dimethoxyethylbenzene
    • Phenol, 4-ethyl-2,6-dimethoxy-
    • 4-ethyl-2,6-dimethoxyphenol
    • MDL: MFCD01366571
    • Inchi: 1S/C10H14O3/c1-4-7-5-8(12-2)10(11)9(6-7)13-3/h5-6,11H,4H2,1-3H3
    • InChI Key: PJWDIHUFLXQRFF-UHFFFAOYSA-N
    • SMILES: C1(O)=C(OC)C=C(CC)C=C1OC

Computed Properties

  • Exact Mass: 182.09400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Oil
  • Density: 1.080
  • Boiling Point: 285 ºC
  • Flash Point: 126 ºC
  • PSA: 38.69000
  • LogP: 1.97180
  • FEMA: 3671 | 4-ETHYL-2,6-DIMETHOXYPHENOL

4-ethyl-2,6-dimethoxyphenol Customs Data

  • HS CODE:2909500000
  • Customs Data:

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-ethyl-2,6-dimethoxyphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-261431-0.05g
4-ethyl-2,6-dimethoxyphenol
14059-92-8 95%
0.05g
$174.0 2024-06-18
Enamine
EN300-261431-0.1g
4-ethyl-2,6-dimethoxyphenol
14059-92-8 95%
0.1g
$260.0 2024-06-18
Enamine
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4-ethyl-2,6-dimethoxyphenol
14059-92-8 95%
0.25g
$371.0 2024-06-18
Enamine
EN300-261431-0.5g
4-ethyl-2,6-dimethoxyphenol
14059-92-8 95%
0.5g
$585.0 2024-06-18
Enamine
EN300-261431-1.0g
4-ethyl-2,6-dimethoxyphenol
14059-92-8 95%
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$750.0 2024-06-18
Enamine
EN300-261431-2.5g
4-ethyl-2,6-dimethoxyphenol
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2.5g
$1575.0 2024-06-18
Enamine
EN300-261431-5.0g
4-ethyl-2,6-dimethoxyphenol
14059-92-8 95%
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$3112.0 2024-06-18
Enamine
EN300-261431-10.0g
4-ethyl-2,6-dimethoxyphenol
14059-92-8 95%
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$6073.0 2024-06-18
eNovation Chemicals LLC
Y1223672-1g
4-Ethyl-2,6-dimethoxyphenol
14059-92-8 95%
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$500 2024-06-03
eNovation Chemicals LLC
K97440-1g
4-ethylsyringol
14059-92-8 95%
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4-ethyl-2,6-dimethoxyphenol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 12-Tungstophosphoric acid Solvents: Ethanol ,  Water ;  8 h, 300 °C
Reference
From lignin-derived bio-oil to lignin-g-polyacrylonitrile nanofiber: High lignin substitution ratio and maintaining good nanofiber morphology
Du, Boyu; et al, Polymer Testing, 2020, 81,

Production Method 2

Reaction Conditions
1.1 Catalysts: Ruthenium ,  Carbon Solvents: Ethanol ;  100 °C
Reference
Antimicrobial Properties of Corn Stover Lignin Fractions Derived from Catalytic Transfer Hydrogenolysis in Supercritical Ethanol with a Ru/C Catalyst
Kalinoski, Ryan M.; et al, ACS Sustainable Chemistry & Engineering, 2020, 8(50), 18455-18467

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ;  4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

4-ethyl-2,6-dimethoxyphenol Raw materials

4-ethyl-2,6-dimethoxyphenol Preparation Products

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